![molecular formula C13H14BrN3O B213562 N-(3-bromophenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide](/img/structure/B213562.png)
N-(3-bromophenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-bromophenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of pyrazole derivatives, which have been found to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-(3-bromophenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(3-bromophenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide in lab experiments is its ability to inhibit the activity of COX-2, which is involved in the production of inflammatory mediators. This compound has also been found to exhibit antioxidant and anticancer properties, which make it a promising candidate for further research.
However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Future Directions
There are several future directions for research on N-(3-bromophenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide. One area of research is the development of new derivatives of this compound with improved solubility and bioavailability. Another area of research is the investigation of the potential use of this compound in the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of N-(3-bromophenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide involves the reaction of 3-bromobenzoyl chloride with ethyl-3-methyl-1H-pyrazole-4-carboxylate in the presence of a base, followed by the addition of ammonia to yield the final product.
Scientific Research Applications
N-(3-bromophenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide has been studied for its potential application in various scientific research fields, including medicinal chemistry, drug discovery, and neuroscience. This compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.
properties
Molecular Formula |
C13H14BrN3O |
---|---|
Molecular Weight |
308.17 g/mol |
IUPAC Name |
N-(3-bromophenyl)-1-ethyl-3-methylpyrazole-4-carboxamide |
InChI |
InChI=1S/C13H14BrN3O/c1-3-17-8-12(9(2)16-17)13(18)15-11-6-4-5-10(14)7-11/h4-8H,3H2,1-2H3,(H,15,18) |
InChI Key |
NWJLXXQMHQCAJG-UHFFFAOYSA-N |
SMILES |
CCN1C=C(C(=N1)C)C(=O)NC2=CC(=CC=C2)Br |
Canonical SMILES |
CCN1C=C(C(=N1)C)C(=O)NC2=CC(=CC=C2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.